3-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid
Overview
Description
“3-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid” is a derivative of pyridinecarboxylic acid . It is a monocarboxylic derivative of pyridine, which is an aromatic heterocyclic compound . The molecular weight of this compound is 191.11 g/mol .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, including “this compound”, has been a topic of research in the agrochemical and pharmaceutical industries . The synthesis of these compounds often involves the use of a chiral auxiliary . For example, the synthesis of tipranavir, a related compound, involved the introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride prepared from 2,5-CTF .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyridine ring, a carboxylic acid group, and a trifluoromethyl group . The pyridine ring is a six-membered aromatic ring with one nitrogen atom . The trifluoromethyl group is a functional group consisting of one carbon atom bonded to three fluorine atoms .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are influenced by the unique physicochemical properties of the fluorine atom and the characteristics of the pyridine moiety . For instance, the trifluoromethyl group can participate in various reactions, such as Pd-catalyzed coupling reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are influenced by the presence of the fluorine atom and the pyridine moiety . The trifluoromethyl group imparts unique properties to the compound, such as increased lipophilicity and enhanced metabolic stability .
Scientific Research Applications
3-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid has been studied extensively for its ability to interact with other molecules, and its potential for use in a variety of scientific research applications. The compound has been studied for its potential as an enzyme inhibitor, a ligand for metal ions, and a fluorophore for imaging. It has also been studied for its potential use as a corrosion inhibitor, a catalyst for organic reactions, and a reagent for the synthesis of pharmaceuticals.
Mechanism of Action
Target of Action
Trifluoromethylpyridines (tfmps), a group to which this compound belongs, are known to be used in the agrochemical and pharmaceutical industries . They are used in the protection of crops from pests and also found in several pharmaceutical and veterinary products . The biological activities of TFMP derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Mode of Action
It’s known that tfmp derivatives bind to their targets through various interactions, including hydrogen bonding and van der waals forces .
Biochemical Pathways
Tfmp derivatives are known to affect various biological activities due to the unique properties of the fluorine atom and the pyridine moiety .
Result of Action
Tfmp derivatives are known to exhibit various biological activities due to the unique properties of the fluorine atom and the pyridine moiety .
Advantages and Limitations for Lab Experiments
The use of 3-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid in lab experiments has a number of advantages and limitations. One of the main advantages is that the compound is highly reactive, allowing it to interact with other molecules and form strong bonds. This makes it a useful tool for a variety of scientific research applications. However, the compound is also highly toxic, and care must be taken when handling it. Additionally, the compound is relatively expensive, making it difficult to use in large-scale experiments.
Future Directions
There are a number of potential future directions for research involving 3-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid. One potential direction is to further study the compound’s potential as an enzyme inhibitor and metal ion binder, as well as its potential for use in imaging and corrosion inhibition. Additionally, further research could be done to investigate the compound’s potential for use in organic synthesis and pharmaceutical synthesis. Finally, further research could be done to investigate the compound’s potential for use in other biochemical and physiological processes.
Safety and Hazards
properties
IUPAC Name |
3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F4NO2/c8-3-1-2-4(7(9,10)11)12-5(3)6(13)14/h1-2H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVXHKNUBOYNCCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1F)C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F4NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1214365-86-2 |
Source
|
| Record name | 3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate](/img/structure/B1389696.png)
![2-Bromo-N-[4-(1-piperidinylsulfonyl)phenyl]-acetamide](/img/structure/B1389711.png)
![2-Bromo-N-{2-[(4-methyl-1-piperidinyl)carbonyl]-phenyl}acetamide](/img/structure/B1389712.png)
![2-Bromo-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-acetamide](/img/structure/B1389713.png)
![2-Bromo-N-[4-(isopentyloxy)phenyl]acetamide](/img/structure/B1389714.png)